2-(cyclopentylsulfanyl)-N-[4-(dimethylamino)but-2-yn-1-yl]acetamide
Overview
Description
2-(cyclopentylsulfanyl)-N-[4-(dimethylamino)but-2-yn-1-yl]acetamide, also known as CP-94,253, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to a class of molecules known as acylaminoalkynes, which have been shown to have a variety of interesting biological properties. In
Mechanism of Action
The mechanism of action of 2-(cyclopentylsulfanyl)-N-[4-(dimethylamino)but-2-yn-1-yl]acetamide is based on its ability to bind selectively to the delta opioid receptor. This binding prevents the activation of the receptor by endogenous opioid peptides such as enkephalins and endorphins, which normally produce analgesic and euphoric effects. By blocking the delta opioid receptor, this compound can reduce pain perception and prevent the development of addiction and tolerance to opioids.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models and in vitro studies. These effects include reducing pain sensitivity, blocking the development of opioid tolerance and dependence, and modulating mood and anxiety-related behaviors. This compound has also been shown to have anti-inflammatory and neuroprotective effects in certain models of neurological disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(cyclopentylsulfanyl)-N-[4-(dimethylamino)but-2-yn-1-yl]acetamide for lab experiments is its selectivity for the delta opioid receptor. This allows researchers to study the specific effects of blocking this receptor without interfering with other opioid receptors or neurotransmitter systems. However, one limitation of this compound is its relatively low potency compared to other delta opioid receptor antagonists. This can make it more difficult to achieve the desired effects in certain experiments or in vivo models.
Future Directions
There are several future directions for research on 2-(cyclopentylsulfanyl)-N-[4-(dimethylamino)but-2-yn-1-yl]acetamide and related compounds. One area of interest is in developing more potent and selective delta opioid receptor antagonists for use in clinical settings. Another area of research is in exploring the potential applications of this compound in treating neurological and psychiatric disorders such as chronic pain, addiction, and depression. Finally, there is a need for more studies on the long-term effects and safety of this compound, particularly in human subjects.
Scientific Research Applications
2-(cyclopentylsulfanyl)-N-[4-(dimethylamino)but-2-yn-1-yl]acetamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to have potent and selective effects on certain types of neurotransmitter receptors. Specifically, this compound has been shown to be a selective antagonist of the delta opioid receptor, which is involved in pain perception, addiction, and mood regulation.
Properties
IUPAC Name |
2-cyclopentylsulfanyl-N-[4-(dimethylamino)but-2-ynyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2OS/c1-15(2)10-6-5-9-14-13(16)11-17-12-7-3-4-8-12/h12H,3-4,7-11H2,1-2H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFBDPWOOVDARON-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC#CCNC(=O)CSC1CCCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.